5-[5-(4-chlorophenyl)-2-furyl]-1,3-diphenyl-4,5-dihydro-1H-pyrazole

• IUPAC Name: 3-[5-(4-chlorophenyl)furan-2-yl]-2,5-diphenyl-3,4-dihydropyrazole
• InChI: InChI=1S/C25H19ClN2O/c26-20-13-11-19(12-14-20)24-15-16-25(29-24)23-17-22(18-7-3-1-4-8-18)27-28(23)21-9-5-2-6-10-21/h1-16,23H,17H2
• InChI Key: ISLBLCJIGPATEU-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=C(O4)C5=CC=C(C=C5)Cl
• Molecular Formula: C25H19ClN2O
• Molecular Weight: 398.9 g/mol

Description

The compound “5-[5-(4-chlorophenyl)-2-furyl]-1,3-diphenyl-4,5-dihydro-1H-pyrazole” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring, which is a five-membered ring containing two nitrogen atoms, and phenyl and furyl groups attached to this ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. As an organic compound containing a pyrazole ring, it might undergo reactions typical for such compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the presence of the pyrazole ring, the phenyl and furyl groups, and the chlorine atom.

Scientific Research Applications

Anticancer Properties

• AKOS001018152 has shown promising anticancer activity in preclinical studies. It inhibits specific pathways involved in cancer cell growth and proliferation. .

Anti-inflammatory Effects

• The compound exhibits anti-inflammatory properties by modulating immune responses. .

Neuroprotective Potential

• AKOS001018152 has been studied for its neuroprotective effects. .

Cardiovascular Applications

• Researchers are exploring the compound’s impact on cardiovascular health. .

Antimicrobial Activity

• Preliminary studies suggest that AKOS001018152 possesses antimicrobial properties. .

Metabolic Syndrome and Diabetes

• Some evidence indicates that the compound may influence glucose metabolism and insulin sensitivity. .

Chemical Biology and Drug Discovery

• Researchers are using AKOS001018152 as a chemical probe to understand biological pathways. .

Other Applications

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Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific structure and functional groups. Pyrazole derivatives are known to have various biological activities, but the exact mechanism of action would need to be determined experimentally.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with all chemicals, it should be handled with appropriate safety precautions to prevent exposure and potential harm.

Future Directions

The future research directions for this compound could include exploring its potential biological activities and developing methods for its synthesis. Pyrazole derivatives are of interest in medicinal chemistry due to their wide range of biological activities.